Benzyl 3-aminobutan-2-ylcarbamate

• Molecular Formula: C12H18N2O2
• Molecular Weight: 222.28 g/mol
• IUPAC Name: benzyl N-(3-aminobutan-2-yl)carbamate
• InChI: InChI=1S/C12H18N2O2/c1-9(13)10(2)14-12(15)16-8-11-6-4-3-5-7-11/h3-7,9-10H,8,13H2,1-2H3,(H,14,15)
• InChI Key: KZUDFCMHTSRJAI-UHFFFAOYSA-N
• Canonical SMILES: CC(C(C)NC(=O)OCC1=CC=CC=C1)N

Description

Benzyl 3-aminobutan-2-ylcarbamate is a useful research compound. Its molecular formula is C12H18N2O2 and its molecular weight is 222.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a mixture of butane-2,3-diamine (4.8 g, 54.5 mmol) in water (50 mL) containing bromocresol green as indicator was slowly added a solution of methane sulfonic acid (10.46 g) in water (50 mL) until a blue to yellow color transition was observed. The mixture was diluted with ethanol (100 mL) and to it was added a solution of Cbz-Cl (7.61 g, 45.5 mmol) in DME (50 mL) and aqueous AcOK (w/v=50%) to maintain the pale-green color. The reaction mixture was stirred (RT, 1 h), concentrated under reduced pressure, treated with water and filtered. The solution was washed with toluene, basified with 40% aqueous NaOH and extracted with toluene (4×100 mL). The combined organic layers were washed with brine, dried over MgSO4, filtered and concentrated under reduced pressure to afford benzyl 3-aminobutan-2-ylcarbamate (4.2 g, 35%) as a colorless oil. Mass calculated for C12H18N2O2=222.28. found: [M−H]+=221.2.